Cas no 2067-52-9 (N-(furan-2-yl)(phenyl)methylidenehydroxylamine)

N-(furan-2-yl)(phenyl)methylidenehydroxylamine is a versatile organic compound featuring a hydroxylamine group linked to a furan-phenyl methylidene scaffold. Its structure combines the reactivity of hydroxylamine with the aromatic and heterocyclic properties of furan and phenyl rings, making it valuable in synthetic chemistry applications. The compound is particularly useful as an intermediate in the synthesis of heterocyclic frameworks, pharmaceuticals, and agrochemicals. Its furan moiety offers potential for further functionalization, while the phenyl group enhances stability. This compound is suitable for research in nucleophilic addition reactions and as a precursor for more complex N-containing molecules. Proper handling under inert conditions is recommended due to its potential sensitivity.

N-(furan-2-yl)(phenyl)methylidenehydroxylamine structure

2067-52-9 structure

Product Name:N-(furan-2-yl)(phenyl)methylidenehydroxylamine

CAS No:2067-52-9

MF:C₁₁H₉NO₂

MW:187.194662809372

CID:2856421

PubChem ID:5837094

Update Time:2026-04-28

N-(furan-2-yl)(phenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

- N-(furan-2-yl)(phenyl)methylidenehydroxylamine

N-(furan-2-yl)(phenyl)methylidenehydroxylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-101386-0.05g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	0.05g	$65.0	2023-10-28
Enamine	EN300-101386-0.1g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	0.1g	$96.0	2023-10-28
Enamine	EN300-101386-0.25g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	0.25g	$136.0	2023-10-28
Enamine	EN300-101386-0.5g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	0.5g	$256.0	2023-10-28
Enamine	EN300-101386-1.0g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	1g	$355.0	2023-05-25
Enamine	EN300-101386-2.5g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	2.5g	$697.0	2023-10-28
Enamine	EN300-101386-5.0g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	5g	$1033.0	2023-05-25
Enamine	EN300-101386-10.0g	N-[(furan-2-yl)(phenyl)methylidene]hydroxylamine	2067-52-9	95%	10g	$1531.0	2023-05-25
Aaron	AR002JC7-50mg	Methanone, 2-furanylphenyl-, oxime, (1E)-	2067-52-9	95%	50mg	$115.00	2025-01-21
Aaron	AR002JC7-100mg	Methanone, 2-furanylphenyl-, oxime, (1E)-	2067-52-9	95%	100mg	$157.00	2025-01-21

N-(furan-2-yl)(phenyl)methylidenehydroxylamine Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Additional information on N-(furan-2-yl)(phenyl)methylidenehydroxylamine

Comprehensive Overview of N-(furan-2-yl)(phenyl)methylidenehydroxylamine (CAS No. 2067-52-9): Properties, Applications, and Research Insights

N-(furan-2-yl)(phenyl)methylidenehydroxylamine (CAS No. 2067-52-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This compound, characterized by the presence of both furan and phenyl moieties, belongs to the class of hydroxylamine derivatives, which are widely studied for their reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-(furan-2-yl)(phenyl)methylidenehydroxylamine synthesis", "CAS 2067-52-9 applications", and "hydroxylamine derivatives in drug discovery", reflecting the growing interest in this molecule.

The molecular structure of N-(furan-2-yl)(phenyl)methylidenehydroxylamine combines a furan ring, a heterocyclic compound known for its electron-rich properties, with a phenyl group, which contributes to the compound's stability and aromatic characteristics. This combination makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have explored its role as a ligand in catalysis and its potential use in material science, where its ability to form stable complexes with metals is of particular interest. Searches related to "furan-phenyl hybrid compounds" and "CAS 2067-52-9 reactivity" highlight the compound's relevance in cutting-edge research.

One of the most intriguing aspects of N-(furan-2-yl)(phenyl)methylidenehydroxylamine is its potential application in green chemistry. With increasing global emphasis on sustainable practices, researchers are investigating how this compound can be utilized in eco-friendly synthesis routes. Its derivatization possibilities align well with the principles of atom economy and reduced waste generation, making it a topic of interest for those searching for "sustainable hydroxylamine derivatives" or "green synthetic methodologies". Additionally, the compound's stability under various conditions has prompted investigations into its use in photocatalysis and energy storage applications.

From an analytical perspective, N-(furan-2-yl)(phenyl)methylidenehydroxylamine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize its structure and properties. The compound's unique spectral signatures often lead to searches for "CAS 2067-52-9 NMR data" and "furan-phenyl hydroxylamine characterization". These analytical insights are crucial for quality control in industrial applications and for understanding the compound's behavior in various chemical environments.

In the context of current research trends, N-(furan-2-yl)(phenyl)methylidenehydroxylamine has been explored for its potential in medicinal chemistry. While not a drug itself, its scaffold serves as a valuable building block for the development of novel therapeutic agents. This has led to increased searches for "hydroxylamine derivatives in drug design" and "furan-containing bioactive compounds". The compound's ability to participate in various click chemistry reactions further enhances its utility in combinatorial chemistry and high-throughput screening platforms.

The safety profile and handling considerations for N-(furan-2-yl)(phenyl)methylidenehydroxylamine are also important topics of discussion. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this compound. This has led to frequent searches for "CAS 2067-52-9 safety data" and "handling hydroxylamine derivatives", reflecting the scientific community's commitment to responsible research practices.

Looking to the future, N-(furan-2-yl)(phenyl)methylidenehydroxylamine continues to be a compound of significant interest across multiple disciplines. Its unique structural features and versatile reactivity make it a valuable tool in synthetic chemistry, while its potential applications in materials science and pharmaceutical development ensure its continued relevance. As research progresses, we can expect to see more innovative uses for this compound emerge, further solidifying its position as an important building block in modern chemistry.